Cas no 57595-88-7 ( )

  structure
  structure
Product Name: 
CAS No:57595-88-7
MF:C16H18N2O2S
MW:302.391322612762
CID:947283
PubChem ID:317785
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 7,8-dimethoxy-N-prop-2-enyl-4,5-dihydrobenzo[e][1,3]benzothiazol-2-amine
    • {Naphtho[1,2-d]thiazol-2-amine,} 4,5-dihydro-7, 8-dimeth
    • AC1L7WPX
    • allyl-(7,8-dimethoxy-4,5-dihydro-naphtho[1,2-d]thiazol-2-yl)-amine
    • N-Allyl-7,8-dimethoxy-4,5-dihydronaphtho(1,2-d)(1,3)thiazol-2-amine
    • N-Allyl-7,8-dimethoxy-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2-amine
    • N-Allyl-N-(7,8-dimethoxy-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2-yl)amine
    • NSC251207
    • oxy-N-2-propenyl-
    • DTXSID80206220
    • 57595-88-7
    • DS-011969
    • UNII-YH7C3G1YZF
    • N-allyl-7,8-dimethoxy-4,5-dihydrobenzo[e][1,3]benzothiazol-2-amine
    • Naphtho[1, 4,5-dihydro-7,8-dimethoxy-N-2-propenyl-
    • NAPHTHO(1,2-D)THIAZOL-2-AMINE, 4,5-DIHYDRO-7,8-DIMETHOXY-N-2-PROPENYL-
    • NSC 251207
    • CHEMBL3273904
    • {Naphtho[1,2-d]thiazol-2-amine,} 4,5-dihydro-7, 8-dimethoxy-N-2-propenyl-
    • YH7C3G1YZF
    • 4,5-DIHYDRO-7,8-DIMETHOXY-N-2-PROPEN-1-YLNAPHTHO(1,2-D)THIAZOL-2-AMINE
    • NSC-251207
    • NAPHTHO(1,2-D)THIAZOL-2-AMINE, 4,5-DIHYDRO-7,8-DIMETHOXY-N-2-PROPEN-1-YL-
    •  
    • Inchi: 1S/C16H18N2O2S/c1-4-7-17-16-18-15-11-9-13(20-3)12(19-2)8-10(11)5-6-14(15)21-16/h4,8-9H,1,5-7H2,2-3H3,(H,17,18)
    • InChI Key: KDMVTUHUGNKVBU-UHFFFAOYSA-N
    • SMILES: S1C(NCC=C)=NC2=C1CCC1C=C(C(=CC=12)OC)OC

Computed Properties

  • Exact Mass: 302.10904
  • Monoisotopic Mass: 302.109
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 71.6Ų

Experimental Properties

  • Density: 1.237
  • Boiling Point: 459.3°C at 760 mmHg
  • Flash Point: 231.6°C
  • Refractive Index: 1.629
  • PSA: 43.38
  • LogP: 3.59680

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